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Compound of Interest

Compound Name: 2,3-Dichlorobenzyl bromide

Cat. No.: B1587237 Get Quote

A Technical Guide to the Safe Handling of 2,3-
Dichlorobenzyl Bromide
This guide provides a comprehensive overview of the hazards, safety protocols, and

emergency procedures associated with 2,3-Dichlorobenzyl bromide (CAS No. 57915-78-3).

Designed for researchers, chemists, and drug development professionals, this document

moves beyond mere compliance, offering a framework for understanding the causality behind

safety measures to foster a proactive culture of safety in the laboratory.

Section 1: Chemical and Physical Identity
2,3-Dichlorobenzyl bromide is a substituted aromatic halide commonly employed as a

building block in organic synthesis. Its reactivity makes it valuable, but also introduces

significant hazards that must be rigorously managed. Understanding its physical properties is

the first step in a comprehensive risk assessment.
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Property Value Source(s)

CAS Number 57915-78-3 [1][2][3]

Synonyms
1-(Bromomethyl)-2,3-

dichlorobenzene
[1][2][3]

Molecular Formula C₇H₅BrCl₂ [3][4][5]

Molecular Weight 239.92 g/mol [4][5]

Appearance
White to off-white solid or low

melting solid
[3][4][6]

Melting Point 29°C to 32°C [3]

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) provides a universal framework for hazard

communication. 2,3-Dichlorobenzyl bromide is classified as a highly hazardous substance,

primarily due to its corrosive nature.[1][2]
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GHS Classification Code Description

Pictogram Corrosion

Signal Word Danger [1][2][7]

Hazard Statements H314
Causes severe skin burns and

eye damage.[1][2][7][8]

H318
Causes serious eye damage.

[1][2]

H290
May be corrosive to metals.[1]

[2][7]

Precautionary Statements

(Selected)
P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[1][2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

[7]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[1][2]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water.

[1][2]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2]

P310
Immediately call a POISON

CENTER or doctor.[9]
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Note: Some suppliers may include additional hazard classifications such as Acute Toxicity

(H302) and Aquatic Hazard (H410).[4][5] Users must always consult the specific SDS for the

product they are using.

Section 3: The Mechanistic Basis of Hazard and
Toxicological Profile
The severe corrosivity of 2,3-Dichlorobenzyl bromide is not an intrinsic property of the

molecule itself but is a consequence of its high reactivity, particularly with nucleophiles like

water. Upon contact with moisture (e.g., on skin, in eyes, or in the respiratory tract), the

benzylic bromide is susceptible to hydrolysis, which liberates hydrobromic acid (HBr), a strong,

corrosive acid. This reaction is the primary cause of the severe chemical burns observed upon

exposure.

While comprehensive toxicological data regarding chronic effects like carcinogenicity or

mutagenicity is limited, the acute hazards are well-defined and severe.[8] The primary risk is

immediate and severe tissue damage upon contact. Therefore, the core principle of handling

this compound is the absolute prevention of contact.

Section 4: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls over personal reliance on

PPE, is essential. This "Hierarchy of Controls" is a fundamental concept in laboratory safety.
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Hierarchy of Controls for Safe Handling

Elimination
(Not Feasible)

Substitution
(Use a less hazardous reagent if possible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of Controls.

1. Engineering Controls: The First Line of Defense

Chemical Fume Hood: All handling of 2,3-Dichlorobenzyl bromide, including weighing and

preparing solutions, must be performed inside a certified chemical fume hood.[8][10] This is

non-negotiable and serves to contain dust and vapors, preventing inhalation.

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and exhausted.[1][2]

Safety Equipment: An eyewash station and safety shower must be immediately accessible

and tested regularly.[9][11]
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2. Personal Protective Equipment (PPE): The Last Barrier

Eye and Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or ANSI

Z87.1 (US) standards.[1][12] Given the severe eye damage risk, a full face shield worn over

safety goggles is strongly recommended.

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Check the

manufacturer's breakthrough time data. Always double-glove when handling the pure

substance.

Lab Coat: A flame-resistant lab coat with full-length sleeves is mandatory. Ensure it is fully

buttoned.

Clothing and Footwear: Wear long pants and closed-toe shoes to cover all exposed skin.

[1][12]

Respiratory Protection: If there is any risk of exceeding exposure limits or if engineering

controls fail, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

and acid gases should be used.[8][12]

Section 5: Standard Operating Procedure for Safe
Handling

Preparation: Before handling, confirm that the fume hood is operational and the sash is at

the appropriate height. Ensure the eyewash station and safety shower are unobstructed.

Donning PPE: Put on all required PPE as described in Section 4.

Handling: Conduct all manipulations within the fume hood. When weighing the solid, use a

tared container with a lid to minimize the risk of generating dust. Use spatulas and tools

made of compatible materials.

Reaction Setup: If adding to a reaction, do so slowly and in a controlled manner. Be aware of

potential incompatibilities with strong oxidizing agents, bases, alcohols, and amines.[11][13]
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Post-Handling: Securely close the primary container. Decontaminate any surfaces within the

fume hood that may have been exposed.

Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the

contaminated outer surfaces.

Hygiene: Wash hands and forearms thoroughly with soap and water after work is complete.

[1][7]

Section 6: Emergency Protocols
Immediate and correct action is critical in any emergency involving 2,3-Dichlorobenzyl
bromide.

EXPOSURE INCIDENT

Skin Contact Eye Contact Inhalation Ingestion

IMMEDIATELY flush with water
for at least 15 minutes in safety shower.

IMMEDIATELY flush eyes with water
for at least 15 minutes at eyewash station. Move victim to fresh air. Rinse mouth with water.

DO NOT induce vomiting.

Remove all contaminated clothing
WHILE rinsing.

Seek immediate medical attention.
Bring SDS.

Hold eyelids open. Remove contact
lenses if easy to do.

Seek immediate medical attention.
Bring SDS.

If breathing is difficult, give oxygen.
If not breathing, give artificial respiration.

Seek immediate medical attention.
Bring SDS.

If conscious, give water to drink.

Seek immediate medical attention.
Bring SDS.

Click to download full resolution via product page

Caption: Emergency Response Flowchart for Exposures.
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Accidental Release (Spill) Protocol
Alert & Evacuate: Immediately notify personnel in the area and evacuate the immediate

vicinity.[1][2]

Control: If safe to do so, prevent further spread. Do not allow the substance to enter drains.

[1][2]

Ventilate: Ensure the area is well-ventilated, preferably under negative pressure (fume

hood).

Cleanup (for trained personnel only):

Wear full PPE, including respiratory protection if necessary.

Gently cover the spill with a dry, inert absorbent material such as sand, vermiculite, or

earth.[1][7] Avoid raising dust.

Carefully scoop the absorbed material into a clearly labeled, corrosion-resistant container

for hazardous waste.[1][13]

Wipe the spill area with a suitable solvent (consult your institution's safety office), followed

by soap and water.

Collect all cleanup materials as hazardous waste.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical powder, carbon dioxide, alcohol-resistant foam, or a

water spray.[1][13]

Hazards from Combustion: Fires will produce toxic and corrosive fumes, including carbon

oxides (CO, CO₂), hydrogen chloride, and hydrogen bromide.[12][13]

Firefighter Protection: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[1][9][13]

Section 7: Storage and Disposal
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Storage: Store in a cool, dry, well-ventilated area away from incompatible materials.[1][7][8]

The storage area should be designated for corrosive materials. Keep containers tightly

closed and store locked up.[1][7][8] Use only the original, corrosion-resistant container or

one with a resistant inner liner.[1][7]

Disposal: All waste, including empty containers and contaminated cleanup materials, must

be treated as hazardous waste. Dispose of contents and containers at an approved waste

disposal facility in strict accordance with all federal, state, and local regulations.[1][7][8] Do

not mix with other waste streams unless explicitly permitted.
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6. labproinc.com [labproinc.com]

7. tcichemicals.com [tcichemicals.com]

8. fishersci.com [fishersci.com]

9. assets.thermofisher.cn [assets.thermofisher.cn]

10. fishersci.com [fishersci.com]

11. fishersci.com [fishersci.com]

12. fishersci.com [fishersci.com]

13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [2,3-Dichlorobenzyl bromide safety data sheet (SDS)
and handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587237#2-3-dichlorobenzyl-bromide-safety-data-
sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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